3-ethyl-5-(1-ethyl-6-methoxy-2(1H)-quinolinylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C17H18N2O2S2
• Molecular Weight: 346.5 g/mol
• IUPAC Name: (5E)-3-ethyl-5-(1-ethyl-6-methoxyquinolin-2-ylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H18N2O2S2/c1-4-18-13-9-7-12(21-3)10-11(13)6-8-14(18)15-16(20)19(5-2)17(22)23-15/h6-10H,4-5H2,1-3H3/b15-14+
• InChI Key: POFNDOYRZTUNPP-CCEZHUSRSA-N
• Isomeric SMILES: CCN\1C2=C(C=C/C1=C\3/C(=O)N(C(=S)S3)CC)C=C(C=C2)OC
• SMILES: CCN1C2=C(C=CC1=C3C(=O)N(C(=S)S3)CC)C=C(C=C2)OC

Description

3-ethyl-5-(1-ethyl-6-methoxy-2(1H)-quinolinylidene)-2-thioxo-1,3-thiazolidin-4-one, also known as EMT, is a compound that has drawn considerable attention in the scientific community due to its potential applications in various fields. EMT is a thiazolidinone derivative that possesses a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

3-ethyl-5-(1-ethyl-6-methoxy-2(1H)-quinolinylidene)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to possess anti-inflammatory, anti-cancer, and anti-viral properties. It has been reported to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to inhibit the replication of several viruses, including HIV, influenza, and herpes simplex virus. In agriculture, this compound has been investigated as a potential fungicide and insecticide due to its ability to inhibit the growth of various fungi and insects. In material science, this compound has been used as a precursor for the synthesis of various metal complexes that exhibit interesting magnetic and optical properties.

Mechanism of Action

The mechanism of action of 3-ethyl-5-(1-ethyl-6-methoxy-2(1H)-quinolinylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. It has also been reported to inhibit the activity of histone deacetylases (HDACs), enzymes that regulate gene expression by modifying chromatin structure. In addition, this compound has been found to inhibit the activation of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to inhibit the replication of several viruses, including HIV, influenza, and herpes simplex virus. In vivo studies have shown that this compound possesses anti-inflammatory and anti-tumor activities. It has been reported to reduce the production of inflammatory mediators and inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

3-ethyl-5-(1-ethyl-6-methoxy-2(1H)-quinolinylidene)-2-thioxo-1,3-thiazolidin-4-one possesses several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It exhibits a wide range of biological activities, making it a useful tool for investigating various biological processes. However, this compound also has some limitations for lab experiments. It is a highly reactive compound that can undergo oxidation and degradation under certain conditions. It also possesses some toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the research on 3-ethyl-5-(1-ethyl-6-methoxy-2(1H)-quinolinylidene)-2-thioxo-1,3-thiazolidin-4-one. One direction is to investigate the potential of this compound as a therapeutic agent for various diseases, including cancer and viral infections. Another direction is to explore the mechanism of action of this compound in more detail, with the aim of identifying new targets for drug development. Additionally, the synthesis of new derivatives of this compound with improved properties could lead to the development of more effective drugs and materials. Finally, the use of this compound as a precursor for the synthesis of metal complexes with novel properties could lead to new applications in material science.

Synthesis Methods

The synthesis of 3-ethyl-5-(1-ethyl-6-methoxy-2(1H)-quinolinylidene)-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-acetylthiophene, ethyl cyanoacetate, and 2-amino-6-methoxybenzothiazole in the presence of a catalyst. The reaction proceeds through a series of steps, including cyclization, condensation, and oxidation, to yield this compound as a yellow crystalline solid. The purity of the compound can be improved by recrystallization and chromatographic purification.